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Compound of Interest

Compound Name: 3-Ethylazetidin-3-ol hydrochloride

Cat. No.: B1359736

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-Ethylazetidin-3-ol hydrochloride (CAS No. 935668-00-1). The information herein
is compiled from various supplier data and safety information for structurally related
compounds. Researchers should always consult a comprehensive Safety Data Sheet (SDS)
from their supplier and perform a thorough risk assessment before use.

Product Information and Physical Properties

3-Ethylazetidin-3-ol hydrochloride is a specialty chemical, often used as a building block in
medicinal chemistry and drug discovery. Its azetidine ring system is a valuable scaffold for the
synthesis of novel therapeutic agents.

Table 1: Physical and Chemical Properties of 3-Ethylazetidin-3-ol Hydrochloride
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Property Value Source/Comment
CAS Number 935668-00-1

Molecular Formula CsH12CINO

Molecular Weight 137.61 g/mol

Appearance White to off-white solid Generic supplier data
Melting Point Data not available

Boiling Point Data not available

Data not available. Likely o
] Inferred from similar
soluble in water and polar

Solubility ] ) hydrochloride salts of small
organic solvents like methanol ] o
amine-containing molecules.
and DMSO.
Typical purity from commercial
Purity >97% P pury

suppliers.

Safety, Handling, and Storage Procedures

While a specific Safety Data Sheet (SDS) for 3-Ethylazetidin-3-ol hydrochloride is not widely
available, data for structurally similar compounds suggest that it should be handled with care in
a laboratory setting. The following procedures are recommended.

Hazard Identification and Personal Protective Equipment
(PPE)

Based on predicted GHS classifications for similar compounds, 3-Ethylazetidin-3-ol
hydrochloride may be classified as follows:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE) required:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A standard laboratory coat.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a
NIOSH-approved respirator for organic vapors and particulates is recommended.

Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Procedures

Short-term Storage (1-2 weeks): Store at room temperature (20-25°C) in a dry, well-
ventilated area.

Long-term Storage (months to years): For extended stability, it is recommended to store the
compound at -20°C.

Keep the container tightly sealed to prevent moisture absorption, as hydrochloride salts can
be hygroscopic.

Store away from strong oxidizing agents.

Experimental Protocols
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The following is a representative, hypothetical experimental protocol for the use of 3-
Ethylazetidin-3-ol hydrochloride in a common synthetic transformation, such as an N-
acylation reaction. This protocol is for illustrative purposes only and should be adapted and
optimized for specific research needs.

Representative N-Acylation of 3-Ethylazetidin-3-ol

Objective: To synthesize N-acetyl-3-ethylazetidin-3-ol.
Materials:

o 3-Ethylazetidin-3-ol hydrochloride

o Triethylamine (EtsN)

o Acetyl chloride (AcCl)

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs3) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 3-Ethylazetidin-3-ol hydrochloride (1.0 eq) in anhydrous
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dichloromethane.

o Base Addition: Cool the solution to 0°C using an ice bath. Add triethylamine (2.2 eq)
dropwise to the stirred solution. The triethylamine serves to neutralize the hydrochloride salt
and the HCI generated during the reaction.

e Acylation: While maintaining the temperature at 0°C, add acetyl chloride (1.1 eq) dropwise
via a dropping funnel over a period of 15 minutes.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4
hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

e Workup: Once the reaction is complete, quench the reaction by slowly adding water. Transfer
the mixture to a separatory funnel.

o Extraction: Wash the organic layer sequentially with saturated aqueous NaHCOs solution
and brine.

e Drying and Concentration: Dry the organic layer over anhydrous NazSOu4, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

« Purification: Purify the crude product by column chromatography on silica gel to yield the
pure N-acetyl-3-ethylazetidin-3-ol.

Visualized Workflows

The following diagrams illustrate the recommended handling and storage procedures and a
decision-making process for troubleshooting storage issues.
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Caption: Workflow for Receiving, Handling, and Storing 3-Ethylazetidin-3-ol Hydrochloride.
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Caption: Decision Tree for Troubleshooting Storage Issues.

 To cite this document: BenchChem. [Application Notes and Protocols for 3-Ethylazetidin-3-ol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359736#handling-and-storage-procedures-for-3-
ethylazetidin-3-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

